Cas no 2228596-01-6 (2-(3-nitro-1H-pyrazol-4-yl)propanenitrile)

2-(3-nitro-1H-pyrazol-4-yl)propanenitrile structure

2228596-01-6 structure

Product Name:2-(3-nitro-1H-pyrazol-4-yl)propanenitrile

CAS No:2228596-01-6

MF:C₆H₆N₄O₂

MW:166.13744020462

CID:5978500

PubChem ID:165625883

Update Time:2023-12-27

2-(3-nitro-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-nitro-1H-pyrazol-4-yl)propanenitrile
- 2228596-01-6
- EN300-1774659
- Inchi： 1S/C6H6N4O2/c1-4(2-7)5-3-8-9-6(5)10(11)12/h3-4H,1H3,(H,8,9)
- InChI Key： LECCYINUFNBYBO-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C=NN1)C(C#N)C)=O

Computed Properties

Exact Mass: 166.04907545g/mol
Monoisotopic Mass: 166.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 98.3Å²

2-(3-nitro-1H-pyrazol-4-yl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1774659-0.05g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		0.05g	$1657.0	2023-09-20
Enamine	EN300-1774659-0.1g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		0.1g	$1735.0	2023-09-20
Enamine	EN300-1774659-0.25g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		0.25g	$1814.0	2023-09-20
Enamine	EN300-1774659-0.5g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		0.5g	$1893.0	2023-09-20
Enamine	EN300-1774659-1.0g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		1g	$1971.0	2023-06-03
Enamine	EN300-1774659-2.5g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		2.5g	$3865.0	2023-09-20
Enamine	EN300-1774659-5.0g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		5g	$5719.0	2023-06-03
Enamine	EN300-1774659-10.0g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		10g	$8480.0	2023-06-03
Enamine	EN300-1774659-1g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		1g	$1971.0	2023-09-20
Enamine	EN300-1774659-5g	2-(3-nitro-1H-pyrazol-4-yl)propanenitrile	2228596-01-6		5g	$5719.0	2023-09-20

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